Cas no 2640960-13-8 (4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine)

• Product Name: 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine
• CAS No: 2640960-13-8
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5316916
• PubChem ID: 133299258
• Update Time: 2025-05-20

4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[2-(4-Methoxyphenyl)ethyl]-1-piperazinyl]-6-methylpyrimidine
• AKOS040710055
• 2640960-13-8
• F6619-6496
• 4-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine
• 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine

• Inchi： 1S/C18H24N4O/c1-15-13-18(20-14-19-15)22-11-9-21(10-12-22)8-7-16-3-5-17(23-2)6-4-16/h3-6,13-14H,7-12H2,1-2H3
• InChI Key： BCVAAWIMJZEKRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN1CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.3±45.0 °C(Predicted)
• pka: 8.07±0.28(Predicted)

Additional information on 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine

Professional Introduction to 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2640960-13-8)

4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine, identified by the CAS number 2640960-13-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The combination of a piperazine ring and a pyrimidine core, along with specific substituents, makes it a versatile candidate for further investigation.

The compound's structure consists of a central piperazine ring substituted with an ethyl chain that is further connected to a phenyl group bearing a methoxy substituent. This arrangement contributes to its potential interactions with biological targets, making it a promising candidate for therapeutic applications. The pyrimidine moiety at the other end of the molecule adds another layer of complexity, enabling diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing both piperazine and pyrimidine units. These structural motifs are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate biological pathways effectively. The presence of the 4-methoxyphenyl group in particular has been associated with enhanced binding affinity and selectivity, which are crucial factors in drug design.

Recent studies have highlighted the potential of piperazin-1-yl-substituted pyrimidines as scaffolds for developing novel therapeutic agents. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory and infectious diseases. The methyl group at the 6-position of the pyrimidine ring further influences the electronic properties of the molecule, potentially enhancing its pharmacokinetic profile.

The synthesis of 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods ensure high yields and purity, which are essential for subsequent pharmacological evaluation.

The compound's potential therapeutic applications are further supported by computational modeling studies. Molecular docking simulations have been used to predict its interactions with various biological targets, including receptors and enzymes relevant to neurological disorders. These simulations suggest that 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine may exhibit inhibitory effects on targets such as serotonin receptors and dopamine transporters.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for certain neurotransmitter receptors, suggesting potential applications in treating conditions like depression and anxiety. Additionally, its interaction with cytochrome P450 enzymes has been evaluated to assess its metabolic stability and potential for drug-drug interactions.

The structural flexibility of 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. By modifying substituents on the phenyl ring or introducing additional functional groups, new analogs can be generated with enhanced potency or selectivity. This adaptability makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The compound's solubility and bioavailability are also critical factors that need to be optimized for clinical use. Preliminary solubility studies have shown that it exhibits reasonable water solubility, which is advantageous for formulation development. Efforts are ongoing to improve its bioavailability through structural modifications aimed at enhancing dissolution rates and intestinal absorption.

The future direction of research on 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine includes conducting preclinical studies to evaluate its safety and efficacy in animal models. These studies will provide essential data for determining its suitability for human trials. Additionally, exploring its potential as an intermediate in synthesizing more complex drug molecules is another avenue that holds promise for future investigations.

In conclusion, 4-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyrimidine, with its CAS number 2640960-13-8, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further development. As research continues, this compound is expected to contribute significantly to the discovery of new therapeutic agents targeting various diseases.